3-(2-Methoxy-5-methylphenyl)-3-phenylpropanoic acid

Specification

• CAS No.: 109089-77-2
• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol
• IUPAC Name: 3-(2-methoxy-5-methylphenyl)-3-phenylpropanoic acid
• Standard InChI: InChI=1S/C17H18O3/c1-12-8-9-16(20-2)15(10-12)14(11-17(18)19)13-6-4-3-5-7-13/h3-10,14H,11H2,1-2H3,(H,18,19)
• Standard InChI Key: KSLPLDLDQANKOD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)C(CC(=O)O)C2=CC=CC=C2
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C(CC(=O)O)C2=CC=CC=C2

Introduction

3-(2-Methoxy-5-methylphenyl)-3-phenylpropanoic acid is a specialized organic compound with significant utility in pharmaceutical and chemical synthesis. Its structural complexity and functional groups enable diverse applications, particularly as a synthetic intermediate. Below is a detailed analysis of its properties, applications, and specifications based on authoritative sources.

Physical and Chemical Characteristics

Property	Value/Description
Melting Point	130–132°C (lit.), 90–95°C (industrial)
Density	1.228 g/cm³ at 20°C
Boiling Point	376.9°C at 101 kPa
Solubility	Soluble in ethanol, acetone, DMF, DMSO; insoluble in water
Appearance	White to off-white crystalline powder
Vapor Pressure	0–0 Pa at 20–25°C

Industrial and Pharmaceutical Applications

Primary Use: Synthetic Intermediate

The compound serves as a critical intermediate in the synthesis of:

• Tolterodine (a medication for overactive bladder), where it is referenced as "Tolterodine impurity Z25".

• Fine chemicals and bioactive molecules, leveraging its methoxy and phenyl substituents for regioselective reactions.

Specialty Chemical Production

Its stability and reactivity make it suitable for:

• Proteomics research.

• Developing advanced polymers and materials.

Quality Specifications

Parameter	Standard Value
Purity (HPLC)	≥98%
Moisture Content	≤0.5%
Storage Conditions	2–8°C in airtight containers, away from oxidizing agents

Comparative Structural Analysis

Compound	Molecular Formula	Distinguishing Feature
3-(2-Methoxy-5-methylphenyl)-3-phenylpropanoic acid	C₁₇H₁₈O₃	Dual phenyl rings, methoxy group
Ethyl 3-phenylpropanoate	C₁₁H₁₄O₂	Ethyl ester instead of carboxylic acid